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Compound of Interest

Compound Name: Isopropyl diphenyl phosphate-d7

Cat. No.: B12421806

For researchers, scientists, and professionals in drug development, Isopropyl Diphenyl
Phosphate-d7 serves as a critical analytical tool. This deuterated internal standard is
instrumental for the accurate quantification of its unlabeled counterpart, Isopropyl Diphenyl
Phosphate (IPDPP), a widely used flame retardant and plasticizer. This guide provides a
comprehensive overview of its properties, applications, and the available toxicological and
metabolic data of the parent compound.

Core Properties

Isopropyl Diphenyl Phosphate-d7 is a stable, isotopically labeled version of Isopropyl
Diphenyl Phosphate. The deuterium labeling provides a distinct mass signature, making it an
ideal internal standard for mass spectrometry-based analytical techniques.

Property Value Citation(s)
CAS Number 2469626-65-9 [1][21[3]
Molecular Formula C1sH10D704P [1112][3]
Molecular Weight 299.31 g/mol [1112][3]
Appearance Clear Colorless Qil [4]
Unlabeled CAS Number 60763-39-5 [2][3]
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Application in Analytical Chemistry

The primary application of Isopropyl Diphenyl Phosphate-d7 is as an internal standard in
analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS). These methods are employed to quantify the
presence of Isopropyl Diphenyl Phosphate in various matrices, including environmental
samples and biological tissues. The use of a stable isotope-labeled internal standard like the d7
variant is crucial for correcting for matrix effects and variations in instrument response, thereby
ensuring the accuracy and precision of the quantitative analysis.

While specific, detailed experimental protocols for its use are often developed and validated in
individual laboratories for their specific applications, a general workflow is outlined below.
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A generalized workflow for the quantification of Isopropyl Diphenyl Phosphate using its
deuterated internal standard.
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Metabolism of Isopropyl Diphenyl Phosphate

Understanding the metabolism of the parent compound is crucial for interpreting toxicological
data and exposure assessments. Studies in Wistar rats have shown that Isopropy! Diphenyl
Phosphate is rapidly metabolized. The primary metabolites identified in urine are diphenyl
phosphate (DPHP) and mono-isopropylphenyl phenyl phosphate (ip-PPP). More recent
research using high-resolution mass spectrometry has tentatively identified two novel
metabolites: mono-isopropenylphenyl diphenyl phosphate and hydroxy-isopropylphenyl
diphenyl phosphate.

Toxicological Profile of Isopropyl Diphenyl
Phosphate

The toxicological effects of Isopropyl Diphenyl Phosphate have been investigated in animal
models. It is important to note that this data pertains to the unlabeled compound.

General and Endocrine Toxicity

In a 90-day study with adult Wistar rats, exposure to Isopropylated Triphenyl Phosphate
(IPTPP) resulted in a dose-related increase in liver and adrenal gland weight in both sexes.
While structural changes were observed in the adrenal cortex, there was no alteration in the
basal or stress-induced serum levels of corticosterone. However, serum levels of total
cholesterol and high-density lipoprotein cholesterol were significantly elevated at the highest
doses.

Reproductive and Developmental Toxicity

Perinatal studies in Sprague Dawley rats indicated that high doses of Isopropylated Phenyl
Phosphate (IPP) could impact reproductive performance. In offspring, exposure was associated
with reduced body weights and delays in pubertal endpoints.
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Observed Effects at High

Study Type Animal Model
Doses
Increased liver and adrenal
90-Day Feeding Study Wistar Rats gland weight, elevated serum
cholesterol.
Perturbed reproductive
) o performance in dams, reduced
Perinatal Toxicity Study Sprague Dawley Rats

body weight and delayed
puberty in offspring.

Due to the limited availability of public-domain, in-depth experimental protocols and the
absence of specifically elucidated signaling pathways in the reviewed literature, researchers
are encouraged to consult specialized toxicological databases and primary research articles for
the development of detailed study designs. The information presented here serves as a
foundational guide to the properties and known biological effects of Isopropyl Diphenyl
Phosphate, for which the d7-labeled compound is the analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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